2-(2,4,5-Trichlorophenoxy)propionic Acid

• CAS No.: 93-72-1
• Product Name: 2-(2,4,5-Trichlorophenoxy)propionic Acid
• Molecular Formula: C9H7Cl3O3
• Molecular Weight: 269.5 g/mol
• IUPAC Name: 2-(2,4,5-trichlorophenoxy)propanoic acid
• Standard InChI: InChI=1S/C9H7Cl3O3/c1-4(9(13)14)15-8-3-6(11)5(10)2-7(8)12/h2-4H,1H3,(H,13,14)
• Standard InChIKey: ZLSWBLPERHFHIS-UHFFFAOYSA-N
• Impurities: It was concluded at Stockholm Conference, Feb 7-9, 1977, that the only dioxin found in phenoxy acid herbicides which is of environmental concern is TCDD /2,3,7,8-tetrachlorodibenzo-p-dioxin/; it is found in 2,4,5-T & 2,4,5-TP. /SRP: there are other known toxic chlorinated dioxins and dibenzofurans, also original phenols used in synthesis./ /Phenoxy acid herbicides/; Commercial 2,4,5-TP contains 0.1 ppm or less of highly toxic TCDD /2,3,7,8-Tetrachlorodibenzo-p-dioxin/.; ... Dioxins ... still are present /but to lesser extent/ as impurities in commercial preparations of the trichlorophenoxy herbicides. /Trichlorophenoxy herbicides/
• SMILES: CC(C(=O)O)OC1=CC(=C(C=C1Cl)Cl)Cl
• Canonical SMILES: CC(C(=O)O)OC1=CC(=C(C=C1Cl)Cl)Cl
• Boiling Point: greater than 300 °F at 0.5 mm Hg (USCG, 1999)
• Colorform: Colorless powder; WHITE POWDER
• Density: 1.2085 at 68 °F (USCG, 1999); 1.2085 at 20 °C
• Melting Point: 347 to 351 °F (NTP, 1992); 181.6 °C; 179-181 °C
• Physical Description: 2,4,5-trichlorophenoxypropionic acid is a white powder. Sinks and mixes slowly with water. (USCG, 1999)
• Description: Fenoprop is a monocarboxylic acid. It has a role as a phenoxy herbicide.; 2,4,5-trichlorophenoxypropionic acid is a white powder. Sinks and mixes slowly with water. (USCG, 1999)
• Related CAS: 2818-16-8 (potassium salt); 37913-89-6 (hydrochloride salt)
• Shelf Life: Emulsifiable concentrates of silvex ester have shelf lives of from 1 to 3 yr.
• Solubility: 3.41e-04 M; 0.014% water at 25 °C, 15.2% acetone, 0.16% benzene, 0.024% carbon tetrachloride, 7.13% diethyl ether, 0.017% heptane, 10.5% methanol; In acetone 180, methanol 134, diethyl ether 98, heptane 0.86 (all in g/kg , 25 °C); In water, 71 mg/L at 25 °C
• Synonyms: (±)-2-(2,4,5-Trichlorophenoxy)propionic acid; (±)-Fenoprop; (±)-Silvex; 2,4,5-TCPP; 2,4,5-TCPPA; 2,4,5-TP; 2,4,5-Trichlorophenoxypropanoic acid; 2,4,5-Trichlorophenoxypropionic acid; 2-(2,4,5-Trichlorophenoxy)propanoic acid; 2-(2,4,5-Trichlorophenoxy
• Vapor Pressure: 9.97X10-6 mm Hg at 25 °C (est)
• PubChem Compound: 7158
• Last Modified: Nov 11 2021